Cas no 58662-82-1 ((S)-2-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester)

• Product Name: (S)-2-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester
• CAS No: 58662-82-1
• MF: C₂₄H₂₀ClN₃O₆
• MW: 481.885105133057
• CID: 5732974
• Update Time: 2025-10-12

(S)-2-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-[2-[[2-(2-Chlorobenzoyl)-4-nitrophenyl]amino]-1-methyl-2-oxoethyl]-carbamic Acid Phenylmethyl Ester
• (S)-2-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester

• Inchi： 1S/C24H20ClN3O6/c1-15(26-24(31)34-14-16-7-3-2-4-8-16)23(30)27-21-12-11-17(28(32)33)13-19(21)22(29)18-9-5-6-10-20(18)25/h2-13,15H,14H2,1H3,(H,26,31)(H,27,30)/t15-/m0/s1
• InChI Key： IKXUPIVOWREWNT-HNNXBMFYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](C)C(NC1=CC=C([N+]([O-])=O)C=C1C(=O)C1=CC=CC=C1Cl)=O

Experimental Properties

• Solubility: DCM

Additional information on (S)-2-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester

Compound CAS No 58662-82-1: (S)-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester

The compound with CAS No 58662-82-1, known as (S)-2-(2-Chlorobenzoyl)-4-nitrophenylamino-1-methyl-2-oxoethyl-carbamic Acid Phenylmethyl Ester, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug delivery systems and its ability to modulate enzyme activity, making it a valuable compound in contemporary research.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a chlorobenzoyl group, a nitrophenyl group, and a carbamic acid ester moiety. These groups contribute to its chemical stability and bioavailability. The S configuration at the chiral center further enhances its specificity in biological systems, which is crucial for targeted drug delivery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and stereocontrol techniques. Researchers have successfully optimized the synthesis pathway, reducing production costs while maintaining high purity levels. This has facilitated its use in preclinical studies, where it has demonstrated promising results in inhibiting key enzymes involved in neurodegenerative diseases.

In terms of applications, this compound has shown potential as a precursor for developing enzyme inhibitors and anti-inflammatory agents. Its ability to cross the blood-brain barrier makes it particularly relevant for treating central nervous system disorders. Additionally, its stability under physiological conditions ensures prolonged efficacy, which is essential for chronic disease management.

Environmental impact assessments have also been conducted to evaluate the safety of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable chemical design and green chemistry principles.

Moreover, computational modeling techniques have been employed to predict the pharmacokinetic profile of this compound. Advanced algorithms have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, further aiding in its development as a therapeutic agent.

In conclusion, the compound CAS No 58662-82-1 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a promising candidate for developing innovative therapeutic solutions. Continued research into its properties and applications will undoubtedly unlock further potential in the field of drug discovery.